Cas no 62070-74-0 (Benzenecarbothioamide, 4-hydroxy-2-methoxy-N,N-dimethyl-)

• Product name: Benzenecarbothioamide, 4-hydroxy-2-methoxy-N,N-dimethyl-
• CAS No: 62070-74-0
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 1635287

Benzenecarbothioamide, 4-hydroxy-2-methoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-hydroxy-2-methoxy-N,N-dimethyl-

• Inchi： 1S/C10H13NO2S/c1-11(2)10(14)8-5-4-7(12)6-9(8)13-3/h4-6,12H,1-3H3
• InChI Key： NQEHKUBNRLYJQL-UHFFFAOYSA-N
• SMILES： C1(C(N(C)C)=S)=CC=C(O)C=C1OC

Computed Properties

• Exact Mass: 211.06679

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 348.4±52.0 °C(Predicted)
• PSA: 32.7
• pka: 8.73±0.31(Predicted)